Cas no 2592-14-5 (4-amino-3-hydroxybenzene-1-sulfonic acid)

• Product Name: 4-amino-3-hydroxybenzene-1-sulfonic acid
• CAS No: 2592-14-5
• MF: C₆H₇NO₄S
• MW: 189.189080476761
• MDL: MFCD14560533
• CID: 239768
• PubChem ID: 18398311
• Update Time: 2025-04-19

4-amino-3-hydroxybenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-hydroxybenzenesulfonic acid
• Benzenesulfonic acid,4-amino-3-hydroxy-
• 1-hydroxy-2-aminobenzene-5-sulfonic acid
• 2-Amino-5-sulphophenol
• 2-aminophenol-5-sulphonic acid
• 2-Hydroxy-4-sulphoaniline
• 4-amino-3-hydroxy-benzenesulfonic acid
• 4-Amino-3-hydroxy-benzolsulfonsaeure
• 6-Amino-phenol-sulfonsaeure-(3)
• aminohydroxybenzenesulfonicacid
• 4-amino-3-hydroxybenzene-1-sulfonic acid
• Benzenesulfonic acid, 4-amino-3-hydroxy-
• DTXSID90593370
• MFCD14560533
• 1-Amino-2-oxybenzol-4-sulfosaure
• SS-3052
• J-514364
• FT-0681691
• AKOS005073906
• SCHEMBL745596
• 4-Amino-3-hydroxybenzenesulfonicacid
• 2592-14-5

• MDL： MFCD14560533
• Inchi： 1S/C6H7NO4S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3,8H,7H2,(H,9,10,11)
• InChI Key： HCEYSAVOFADVMD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 189.01000
• Monoisotopic Mass: 189.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 109.00000
• LogP: 1.88310

4-amino-3-hydroxybenzene-1-sulfonic acid Security Information

• HazardClass：IRRITANT